Cas no 6266-70-2 (6-chloro-4-n-prop-2-enylpyrimidine-2,4-diamine)
6266-70-2 structure
Product Name:6-chloro-4-n-prop-2-enylpyrimidine-2,4-diamine
6-chloro-4-n-prop-2-enylpyrimidine-2,4-diamine Chemical and Physical Properties
Names and Identifiers
-
- 6-chloro-4-n-prop-2-enylpyrimidine-2,4-diamine
- 6-chloro-n4-(prop-2-en-1-yl)pyrimidine-2,4-diamine
- AC1L5UEW
- AC1Q3PVD
- AR-1H1466
- NSC36834
- NSC-36834
- JKDZFWAOCTVIRR-UHFFFAOYSA-N
- 6266-70-2
- SCHEMBL15756903
- DTXSID20284340
- 6-chloro-4-N-(prop-2-en-1-yl)pyrimidine-2,4-diamine
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- Inchi: 1S/C7H9ClN4/c1-2-3-10-6-4-5(8)11-7(9)12-6/h2,4H,1,3H2,(H3,9,10,11,12)
- InChI Key: JKDZFWAOCTVIRR-UHFFFAOYSA-N
- SMILES: ClC1=CC(=NC(N)=N1)NCC=C
Computed Properties
- Exact Mass: 184.05177
- Monoisotopic Mass: 184.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 63.8Ų
Experimental Properties
- Density: 1.341
- Boiling Point: 413.4°C at 760 mmHg
- Flash Point: 203.8°C
- Refractive Index: 1.649
- PSA: 63.83
- LogP: 1.96430
6-chloro-4-n-prop-2-enylpyrimidine-2,4-diamine Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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